(3R,5S)-5-(Methoxymethyl)pyrrolidin-3-ol

• Molecular Formula: C6H13NO2
• Molecular Weight: 131.17 g/mol
• IUPAC Name: (3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol
• InChI: InChI=1S/C6H13NO2/c1-9-4-5-2-6(8)3-7-5/h5-8H,2-4H2,1H3/t5-,6+/m0/s1
• InChI Key: XUEHQBMFCHRSRL-NTSWFWBYSA-N
• Isomeric SMILES: COC[C@@H]1C[C@H](CN1)O
• Canonical SMILES: COCC1CC(CN1)O

Description

(3R,5S)-5-(Methoxymethyl)pyrrolidin-3-ol is a chiral pyrrolidine derivative characterized by a hydroxyl group at the 3-position and a methoxymethyl substituent at the 5-position. Pyrrolidin-3-ol derivatives are critical intermediates in pharmaceutical synthesis, particularly in the development of kinase inhibitors and antiviral agents .

Comparison with Similar Compounds

Structural and Stereochemical Variations

The table below summarizes key structural analogs and their distinguishing features:

Compound Name	Configuration	Substituent	Molecular Formula	Molecular Weight	CAS Number	Key Properties/Applications	References
(3R,5S)-5-(Methoxymethyl)pyrrolidin-3-ol	(3R,5S)	Methoxymethyl	C₆H₁₃NO₂	131.17 (base)	N/A*	Hypothesized intermediate for TRK inhibitors	—
(3R,5S)-5-(Hydroxymethyl)pyrrolidin-3-ol HCl	(3R,5S)	Hydroxymethyl	C₅H₁₂ClNO₂	153.61	478922-47-3	Used in peptide synthesis; higher polarity
(3R,5R)-5-(Methoxymethyl)pyrrolidin-3-ol	(3R,5R)	Methoxymethyl	C₆H₁₃NO₂	131.17	1032049-03-8	Diastereomer with distinct stereochemical activity
5-(3-Methoxyphenyl)pyrrolidin-3-ol	N/A	3-Methoxyphenyl	C₁₁H₁₅NO₂	193.24	13657-17-5	Aromatic substituent enhances π-π interactions
(3R,5S)-5-[3-(2-Chloro-4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-1-(1H-imidazol-2-ylmethyl)pyrrolidin-3-ol	(3R,5S)	Oxadiazole-imidazole	C₁₇H₁₇ClFN₅O₂	395.80	N/A	Antifungal/antiviral candidate

Physicochemical Properties

• Lipophilicity : Methoxymethyl substituents (e.g., in (3R,5R)-isomer) increase logP compared to hydroxymethyl analogs, as seen in cerivastatin derivatives .
• Solubility : Hydroxymethyl derivatives (e.g., CAS 478922-47-3) exhibit higher aqueous solubility due to hydrogen bonding .
• Stereochemical Impact : The (3R,5S) configuration may influence receptor binding selectivity, as seen in TRK inhibitors where stereochemistry dictates potency .